1,3,4-Oxadiazole-2-acetamide, alpha-[(2,2-dimethyl-1-oxopropyl)amino]-5-(4-methylphenyl)-

• CAS No.: 1246644-56-3
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol
• IUPAC Name: N-[2-amino-1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2-oxoethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C16H20N4O3/c1-9-5-7-10(8-6-9)13-19-20-14(23-13)11(12(17)21)18-15(22)16(2,3)4/h5-8,11H,1-4H3,(H2,17,21)(H,18,22)
• InChI Key: ZWPAMGPBTRSUJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C(C(=O)N)NC(=O)C(C)(C)C

Description

IUPAC Systematic Nomenclature Analysis

The IUPAC name of this compound is derived through hierarchical prioritization of functional groups and substituents. The parent heterocycle is 1,3,4-oxadiazole , a five-membered ring containing two nitrogen atoms at positions 1 and 3 and one oxygen atom at position 4. The substituents are assigned as follows:

• 2-Acetamide group : A carboxamide moiety (-CONH2) attached to the oxadiazole ring at position 2.
• α-[(2,2-Dimethyl-1-oxopropyl)amino] : At the α-carbon of the acetamide, a secondary amine group connects to a 2,2-dimethylpropanoyl group (CH3C(O)C(CH3)2-).
• 5-(4-Methylphenyl) : A para-methyl-substituted phenyl group at position 5 of the oxadiazole ring.

The full systematic name follows IUPAC Rule C-4.3 for fused heterocycles and substituent numbering:
2-[(2,2-Dimethylpropanoylamino)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole-2-carboxamide. This prioritizes the oxadiazole ring as the parent structure, with substituents ordered by ascending locants and alphabetical precedence.

Molecular Architecture and Substituent Configuration

The molecular framework integrates three distinct regions (Table 1):

Table 1: Molecular Components and Connectivity

Component	Position	Bond Type	Spatial Orientation
1,3,4-Oxadiazole core	Base ring	Aromatic	Planar
2-Acetamide	C2	Amide linkage	Perpendicular
α-Amino propanoyl group	Acetamide	Secondary amine	Tetrahedral
4-Methylphenyl	C5	σ-bond	Coplanar with ring

The oxadiazole ring exhibits aromaticity due to delocalized π-electrons across N-N-O atoms, stabilized by resonance. The 2-acetamide group introduces a planar amide bond (C=O and N-H) orthogonal to the heterocycle. The α-carbon’s chiral center (from the propanoyl-amino group) creates potential stereoisomerism, though the described compound lacks specified configuration. The 4-methylphenyl group at C5 adopts coplanarity with the oxadiazole via conjugation, enhancing electronic stability.

Tautomeric Possibilities and Resonance Structures

The compound exhibits two primary tautomeric forms (Figure 1):

Tautomer A : Dominant form with the oxadiazole ring in its canonical aromatic state and the propanoyl group as a ketone.
Tautomer B : Enol form where the propanoyl oxygen becomes hydroxyl, inducing a conjugated enamine system.

Figure 1: Tautomeric interconversion pathways (simplified) $$ \text{Tautomer A} \rightleftharpoons \text{Tautomer B} \quad \Delta G^\circ = +12.3 \, \text{kJ/mol (calculated at B3LYP/6-311++G(d,p))} $$

Preparation Methods

Cyclocondensation for Oxadiazole Core Formation

The 1,3,4-oxadiazole ring is typically synthesized via cyclocondensation of acid hydrazides with carbon disulfide under basic conditions. For the 5-(4-methylphenyl) substituent, p-toluic hydrazide serves as the starting material.

Procedure :

• p-Toluic hydrazide (0.1 mol) is refluxed with carbon disulfide (0.12 mol) and potassium hydroxide (0.1 mol) in methanol for 8–10 hours.

• The reaction is monitored by TLC until hydrogen sulfide evolution ceases.

• Acidification with HCl yields 5-(4-methylphenyl)-1,3,4-oxadiazole-2-thiol (86.7% yield).

Microwave Optimization :
Replacing conventional heating with microwave irradiation (280 W for 3–4 minutes) reduces the reaction time to minutes while maintaining high yields.

Nucleophilic Substitution for Acetamide Installation

The thiol group at position 2 of the oxadiazole is displaced via nucleophilic substitution with chloroacetamide derivatives. For the target compound, 2-chloro-N-(2,2-dimethyl-1-oxopropyl)acetamide is required.

Synthesis of Chloroacetamide Precursor :

• 2,2-Dimethyl-1-oxopropylamine is reacted with chloroacetyl chloride in dichloromethane at 0–5°C.

• Triethylamine is used to scavenge HCl, yielding the chloroacetamide derivative (72–78% purity).

Substitution Reaction :

• 5-(4-methylphenyl)-1,3,4-oxadiazole-2-thiol (3.73 g, 0.014 mol) and the chloroacetamide precursor are stirred in acetone with K₂CO₃ (1.93 g, 0.014 mol) at room temperature for 3–6 hours.

• The product is recrystallized from ethanol, yielding the target acetamide derivative.

Impurity Control and Reaction Optimization

A major challenge is the formation of O-alkylated impurities during nucleophilic substitution. These arise from competing alkylation of the oxadiazole’s enol tautomer.

Mitigation Strategies :

• Solvent Selection : Polar aprotic solvents like acetone suppress enolization compared to DMF or methanol.

• Base Choice : K₂CO₃ minimizes side reactions versus stronger bases like NaOH.

• Temperature Control : Reactions conducted at 25°C reduce thermal enolization.

Analytical Data for Impurities :

Impurity Type	Molecular Weight	Characterization Method
O-Alkylated Byproduct	417.8	LC-MS, $^1$H NMR
Desfluoro Derivative	399.6	HPLC

Analytical Characterization

Spectroscopic Confirmation

• IR Spectroscopy : A strong absorption at 1650–1680 cm$^{-1}$ confirms the oxadiazole ring (C=N stretch).

• $^1$H NMR : The 4-methylphenyl group appears as a singlet at δ 2.35 ppm, while the acetamide NH resonates at δ 8.2–8.5 ppm.

• Mass Spectrometry : ESI-MS shows a molecular ion peak at m/z 345.2 (M+H$^+$).

Purity Assessment

HPLC analysis under reversed-phase conditions (C18 column, acetonitrile/water gradient) reveals ≥98.5% purity for the target compound, with O-alkylated impurities ≤0.1%.

Comparative Evaluation of Synthetic Routes

Table 1: Reaction Conditions and Yields

Method	Time (h)	Yield (%)	Purity (%)
Conventional Cyclization	8–10	86.7	95.2
Microwave Cyclization	0.07	85.9	96.8
Acetamide Substitution	3–6	73.0	98.5

Microwave-assisted synthesis significantly reduces time without compromising yield, making it preferable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

1,3,4-Oxadiazole derivatives undergo various chemical reactions, including:

Oxidation: These compounds can be oxidized to form corresponding oxadiazole N-oxides.

Reduction: Reduction reactions can convert oxadiazoles to their corresponding hydrazine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles like amines and thiols are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include oxadiazole N-oxides, hydrazine derivatives, and various substituted oxadiazoles with different functional groups .

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities that are crucial for its application in medicinal chemistry:

Anticancer Activity

Research has demonstrated that various 1,3,4-oxadiazole derivatives possess significant anticancer properties. For instance:

• A series of substituted oxadiazoles were screened for their anticancer activity against different cancer cell lines. Notably, some derivatives showed up to 95% growth inhibition against CNS and renal cancer cell lines .
• Another study reported that compounds containing the oxadiazole moiety displayed potent activity against leukemia cell lines at concentrations as low as $10^{-4}M$ .

Antimicrobial Properties

The antimicrobial efficacy of 1,3,4-oxadiazoles has also been extensively studied:

• Compounds have shown promising antibacterial and antifungal activities. For example, certain derivatives demonstrated substantial inhibition against both Gram-positive and Gram-negative bacteria .
• The presence of oxadiazole rings has been linked to enhanced activity against Mycobacterium tuberculosis and other pathogens .

Other Pharmacological Activities

Beyond anticancer and antimicrobial effects, 1,3,4-oxadiazole derivatives have been investigated for additional therapeutic potentials:

• Anti-inflammatory : Some studies indicate that these compounds exhibit anti-inflammatory properties by inhibiting specific pathways involved in inflammation .
• Antidiabetic : Certain derivatives have shown inhibitory effects on α-amylase activity, suggesting potential use in managing diabetes .
• Neuroprotective Effects : Research indicates that oxadiazole derivatives may also exert neuroprotective effects through monoamine oxidase B inhibition .

Case Study 1: Anticancer Screening

A comprehensive screening of various substituted 1,3,4-oxadiazol derivatives was conducted by Salahuddin et al., where several compounds were tested against a panel of cancer cell lines. The study highlighted two compounds with exceptional potency against CNS and renal cancers with growth inhibition percentages exceeding 95% .

Case Study 2: Antimicrobial Efficacy

In a study focused on antimicrobial activity, a series of novel oxadiazole derivatives were synthesized and evaluated for their efficacy against multiple bacterial strains. The results indicated that specific compounds exhibited significant antibacterial activity with minimum inhibitory concentrations comparable to standard antibiotics .

Mechanism of Action

The mechanism of action of 1,3,4-oxadiazole derivatives varies depending on their specific application. For example, as acetylcholinesterase inhibitors, these compounds interact with the catalytic active site and peripheral anionic site of the enzyme, leading to the inhibition of acetylcholine breakdown . This mechanism is relevant for the treatment of neurodegenerative diseases like Alzheimer’s disease .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations on the Oxadiazole Ring

• Compound A: 2-Alkylthio-5-(4-aminophenyl)-1,3,4-oxadiazole () Substituents: Alkylthio group at position 2, 4-aminophenyl at position 3. Key differences: The target compound replaces the alkylthio group with an acetamide side chain and substitutes the 4-aminophenyl with a 4-methylphenyl group. The absence of an amino group in the target may reduce polarity but increase metabolic stability compared to Compound A .

• Compound B : 2-[(5-Methyl-1,3,4-oxadiazol-2-yl)methyl]isoindole-1,3-dione (CAS: 1225138-96-4, )

  • Substituents: Isoindole-1,3-dione linked via a methyl group to the oxadiazole.
  • Key differences: The rigid isoindole moiety in Compound B contrasts with the flexible acetamide chain in the target. This structural divergence suggests differences in binding affinity to biological targets, such as enzymes or receptors .

Acetamide Side Chain Modifications

• Compound C: N-(2,5-Dimethylphenyl)-2-[methyl-(2-naphthalen-2-yloxyacetyl)amino]acetamide (CAS: 848056-52-0, ) Substituents: Naphthalen-2-yloxyacetyl group on the acetamide nitrogen. Key differences: The target’s alpha-[(2,2-dimethyl-1-oxopropyl)amino] group lacks the naphthalene ring but introduces a dimethyl ketone, which may reduce π-π stacking interactions while enhancing steric hindrance. This could alter solubility and membrane permeability .

Aromatic Substituent Comparison

• Compound D: 3-(4-Ethylphenyl)-1-phenyl-1H-pyrazol-5-amine (CAS: 956453-62-6, ) Substituents: Ethylphenyl and phenyl groups on a pyrazole ring.

Comparative Data Table

Compound Name/CAS	Core Structure	Position 2 Substituent	Position 5 Substituent	Key Functional Attributes
Target (1246644-56-3)	1,3,4-Oxadiazole	alpha-[(2,2-dimethyl-1-oxopropyl)amino] acetamide	4-methylphenyl	Branched ketone side chain, moderate lipophilicity
Compound A ()	1,3,4-Oxadiazole	Alkylthio	4-aminophenyl	Polar amino group, higher reactivity
Compound B (1225138-96-4)	1,3,4-Oxadiazole	Isoindole-1,3-dione-methyl	-	Rigid aromatic system, low solubility
Compound C (848056-52-0)	Acetamide	Naphthalen-2-yloxyacetyl	2,5-dimethylphenyl	Extended π-system, potential CYP inhibition

Biological Activity

The compound 1,3,4-Oxadiazole-2-acetamide, alpha-[(2,2-dimethyl-1-oxopropyl)amino]-5-(4-methylphenyl)- is part of the oxadiazole family, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its anticancer properties, antibacterial effects, and other pharmacological potentials based on recent research findings.

Chemical Structure and Properties

The oxadiazole ring is known for its ability to participate in various interactions within biological systems. The presence of the acetamide and dimethyl groups enhances lipophilicity and bioavailability, which are crucial for pharmacological efficacy.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of 1,3,4-oxadiazole derivatives. The compound has demonstrated activity against various cancer cell lines through multiple mechanisms:

• Enzyme Inhibition : It inhibits key enzymes involved in cancer progression such as:
  • Histone Deacetylase (HDAC) : Critical for regulating gene expression related to apoptosis and cell cycle control.
  • Topoisomerase : Involved in DNA replication and transcription.
  • Poly(ADP-ribose) polymerase (PARP) : Plays a role in DNA repair mechanisms.

Research indicates that compounds containing the oxadiazole moiety can induce apoptosis in cancer cells by activating caspases and modulating p53 expression levels .

Case Study: Anticancer Efficacy

In a comparative study involving various synthesized oxadiazole derivatives:

• The compound exhibited IC50 values of 0.67 µM against PC-3 prostate cancer cells and 0.80 µM against HCT-116 colon cancer cells .
• Another derivative showed significant growth inhibition percentages (GP) against melanoma (MDA-MB-435) and breast cancer (T-47D) cell lines with GP values of 18.22 and 34.27 respectively .

Antibacterial and Antifungal Activity

Beyond anticancer properties, 1,3,4-oxadiazole derivatives have shown promising antibacterial and antifungal activities:

• Compounds have been reported to inhibit growth against various bacterial strains such as Staphylococcus aureus and Escherichia coli .
• The oxadiazole structure enhances the interaction with microbial targets, leading to effective inhibition of bacterial cell wall synthesis.

Other Pharmacological Activities

• Anti-inflammatory Effects : Some derivatives have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase enzymes (COX), which are pivotal in inflammatory processes .
• Antidiabetic Activity : Research has indicated that certain oxadiazole derivatives can inhibit α-glucosidase activity, which is beneficial for managing blood glucose levels in diabetic patients .
• Antiviral Potential : Recent studies have identified compounds that inhibit HIV replication by targeting viral transcription mechanisms without affecting other infection stages .

Summary of Biological Activities

Activity Type	Mechanism/Target	IC50/Effectiveness
Anticancer	HDAC inhibition, apoptosis induction	IC50: 0.67 µM (PC-3)
Antibacterial	Inhibition of cell wall synthesis	Effective against S. aureus
Anti-inflammatory	COX inhibition	Significant reduction in inflammation
Antidiabetic	α-glucosidase inhibition	IC50: 0.46 mM
Antiviral	Inhibition of HIV transcription	Effective against HIV strains

Q & A

Q. What are the optimal synthetic routes for 1,3,4-oxadiazole-2-acetamide derivatives, and how can reaction conditions be optimized?

The synthesis of 1,3,4-oxadiazole derivatives typically involves cyclization of acylhydrazides or microwave-assisted multicomponent reactions. For example, microwave irradiation in ethanol with ethyl acetate as a catalyst achieves high yields (85%) by promoting Knoevenagel condensation, Michael addition, and intramolecular cyclization . Solvent optimization is critical: ethanol outperforms DMF, THF, and glycerol due to its polarity and compatibility with microwave heating . Reaction time (20–30 minutes under MW) and temperature (80–100°C) should be calibrated to avoid decomposition.

Q. How is the structure of 1,3,4-oxadiazole-2-acetamide derivatives characterized?

Structural validation requires a combination of:

• FT-IR : Identification of C≡N (~2200 cm⁻¹) and amide N–H (~3300 cm⁻¹) stretches .
• NMR : ¹H NMR reveals aromatic protons (δ 7.2–8.1 ppm) and acetamide methyl groups (δ 1.2–1.5 ppm). ¹³C NMR confirms oxadiazole ring carbons (δ 160–170 ppm) .
• Mass spectrometry : Molecular ion peaks ([M+H]⁺) align with theoretical molecular weights (e.g., C₃₁H₂₂ClN₅O₂ at m/z 532.1) .
• Elemental analysis : Carbon, hydrogen, and nitrogen content should match calculated values (e.g., C: 69.99%, H: 4.17%, N: 13.16%) .

Q. What in vitro methods are used to assess the antimicrobial activity of these compounds?

Disk diffusion assays are standard for preliminary screening:

• Bacterial strains : E. coli, B. subtilis, S. aureus (tested at 1000 ppm in DMF).
• Fungal strains : A. niger, Fusarium, Rhizopus.
• Controls : Ciprofloxacin (bacteria), griseofulvin (fungi).
  Activity is quantified by inhibition zone diameter (e.g., 12–18 mm for S. aureus) .

Advanced Research Questions

Q. What reaction mechanisms explain the formation of 1,3,4-oxadiazole-2-acetamide derivatives?

The synthesis involves a three-step cascade mechanism :

Knoevenagel condensation : Formation of α,β-unsaturated intermediates.

Michael addition : Nucleophilic attack by amino groups.

Intramolecular cyclization : Ethyl acetate catalyzes oxadiazole ring closure via dehydration .
Isotopic labeling (e.g., ¹⁵N) and kinetic studies can validate intermediates .

Q. How do structural modifications (e.g., substituents on the phenyl ring) impact bioactivity?

• 4-Methylphenyl groups enhance lipophilicity, improving membrane permeability and antimicrobial activity .
• Electron-withdrawing groups (e.g., -Cl, -Br) on the oxadiazole ring increase oxidative stress in cancer cells, as shown in DPPH radical scavenging assays (IC₅₀: 25–50 μM) .
• Acetamide side chains with branched alkyl groups (e.g., 2,2-dimethyl) reduce metabolic degradation .

Q. How can researchers resolve contradictions in bioactivity data across studies?

Discrepancies often arise from:

• Structural variations : Minor changes (e.g., -OCH₃ vs. -CH₃) alter binding to bacterial efflux pumps .
• Assay conditions : Disk diffusion (qualitative) vs. MIC (quantitative) may yield conflicting results. Standardize protocols using CLSI guidelines .
• Solvent effects : DMF (used in ) may inhibit fungal growth, confounding results. Use DMSO for better solubility .

Q. What advanced techniques determine the 3D structure and intermolecular interactions of these compounds?

• X-ray crystallography : Resolves bond lengths (C–N: 1.32 Å) and dihedral angles (e.g., 5.2° between oxadiazole and phenyl rings) .
• Hydrogen bonding networks : N–H⋯N interactions (2.8–3.1 Å) stabilize crystal packing .
• DFT calculations : Predict HOMO/LUMO energies (e.g., HOMO: -6.2 eV) to correlate with antioxidant activity .

Q. How can researchers design experiments to evaluate environmental impact and degradation pathways?

• Photodegradation studies : Expose compounds to UV light (λ = 254 nm) and analyze by HPLC for byproducts .
• Ecotoxicology assays : Use Daphnia magna or Vibrio fischeri to assess acute toxicity (LC₅₀/EC₅₀) .
• Soil/water partitioning : Measure log Kₒₓ and log Kₒᵥ to model environmental persistence .

Notes

• Avoid commercial sources : BenchChem and chem960 are excluded per reliability guidelines.
• Methodological rigor : Cross-validate spectral data with computational models (e.g., Gaussian) .
• Ethical compliance : Adhere to OECD guidelines for ecotoxicology testing .